Cas no 113458-69-8 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-69-8x300.png)
113458-69-8 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-69-8
Molecular Formula:C9H13N5O4
Molecular Weight:255.23062
CID:152421
PubChem ID:3087153
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-ethoxy-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- BRN 5602003
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-6,8-dimethyl-4a-ethoxy-
- 2,3,4,4a,5,6,7,8-Octahydro-4a-ethoxy-6,8-dimethylpyrimido(5,4-e)(1,2,4)triazine-3,5,7-trione
- 2,4,4a,8-Tetrahydro-6,8-dimethyl-4a-ethoxypyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione
- 4a-Ethoxy-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
- DTXSID90921073
- 113458-69-8
-
- InChIKey: XZIGFXBWLGVKAK-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H13N5O4/c1-4-18-9-5(11-12-7(16)10-9)13(2)8(17)14(3)6(9)15/h4H2,1-3H3,(H2,10,12,16)
- SMILES: CCOC12C(=O)N(C)C(=O)N(C)C1=NNC(N2)=O
Computed Properties
- Exact Mass: 255.09689
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 255.09675391g/mol
- Heavy Atom Count: 18
- Complexity: 462
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.3
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 103.34
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
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Sungwon Lee,Sungsik Lee,Duygu Gerceker,Mrunmayi D. Kumbhalkar,Kamila M. Wiaderek,Madelyn R. Ball,Manos Mavrikakis,James A. Dumesic,Randall E. Winans Phys. Chem. Chem. Phys., 2019,21, 11740-11747
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Brian Huskinson,Jason Rugolo,Sujit K. Mondal,Michael J. Aziz Energy Environ. Sci., 2012,5, 8690-8698
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Fuying Chen,Luoqiang Tian,Ximing Pu,Qin Zeng,Yumei Xiao,Xuening Chen,Xingdong Zhang Biomater. Sci., 2022,10, 5925-5937
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Minghua Liu Soft Matter, 2011,7, 11447-11452
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Wenjing Yang,Yonglin Chen,Min Mei,Weijia Li,Chu Wang,Yanting Yang,Jing Liang,Zhen Guo,Liangliang Wu,Xuebo Chen Phys. Chem. Chem. Phys., 2023,25, 12783-12790
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8. Front cover
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Ernest Opoku,Filip Pawłowski,Joseph Vincent Ortiz Phys. Chem. Chem. Phys., 2022,24, 18347-18360
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M. Weiss,S. Waitz,R. Ellinghaus,T. Weller,R. Marschall RSC Adv., 2016,6, 79037-79042
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